Cas no 96835-17-5 (ethyl oxane-4-carboxylate)

ethyl oxane-4-carboxylate structure
ethyl oxane-4-carboxylate structure
Product Name:ethyl oxane-4-carboxylate
CAS No:96835-17-5
MF:C8H14O3
MW:158.194962978363
MDL:MFCD08702763
CID:803054
PubChem ID:13467581
Update Time:2024-10-25

ethyl oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl tetrahydro-2H-pyran-4-carboxylate
    • 2H-PYRAN-4-CARBOXYLIC ACID TETRAHYDRO ETHYL ESTER
    • 2H-Pyran-4-carboxylicacid, tetrahydro-, ethyl ester
    • Ethyl tetrahydropyran-4-carboxylate
    • ethyl oxane-4-carboxylate
    • Tetrahydropyran-4-carboxylic acid ethyl ester
    • 2H-Pyran-4-carboxylic acid, tetrahydro-, ethyl ester
    • MFCD08702763
    • 2H-Pyran-4-carboxylicacid,tetrahydro-,ethyl ester
    • 96835-17-5
    • SY004711
    • BCP22275
    • DB-351664
    • 2-ethyl-tetrahydro-2H-pyran-4-carboxylate;Ethyl Tetrahydropyran-4-carboxylate
    • AKOS008105017
    • DS-14921
    • SCHEMBL72855
    • ETHYLTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE
    • Z292598032
    • EN300-80401
    • CS-0043917
    • DTXSID80541587
    • BCXINTIRMSZYKA-UHFFFAOYSA-N
    • MDL: MFCD08702763
    • Inchi: 1S/C8H14O3/c1-2-11-8(9)7-3-5-10-6-4-7/h7H,2-6H2,1H3
    • InChI Key: BCXINTIRMSZYKA-UHFFFAOYSA-N
    • SMILES: O=C(C1CCOCC1)OCC

Computed Properties

  • Exact Mass: 158.09400
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.043
  • Boiling Point: 209.5±33.0℃ at 760 mmHg
  • Flash Point: 79.1℃
  • Refractive Index: 1.443
  • PSA: 35.53000
  • LogP: 0.97610

ethyl oxane-4-carboxylate Security Information

ethyl oxane-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IC926-200mg
ethyl oxane-4-carboxylate
96835-17-5 98%
200mg
55.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IC926-5g
ethyl oxane-4-carboxylate
96835-17-5 98%
5g
505.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IC926-1g
ethyl oxane-4-carboxylate
96835-17-5 98%
1g
122.0CNY 2021-07-12
abcr
AB451344-1 g
Ethyl tetrahydropyran-4-carboxylate, 95%; .
96835-17-5 95%
1g
€93.80 2023-07-18
abcr
AB451344-5 g
Ethyl tetrahydropyran-4-carboxylate, 95%; .
96835-17-5 95%
5g
€151.90 2023-07-18
abcr
AB451344-10 g
Ethyl tetrahydropyran-4-carboxylate, 95%; .
96835-17-5 95%
10g
€236.80 2023-07-18
abcr
AB451344-25 g
Ethyl tetrahydropyran-4-carboxylate, 95%; .
96835-17-5 95%
25g
€445.40 2023-07-18
Apollo Scientific
OR952913-1g
Ethyl tetrahydropyran-4-carboxylate
96835-17-5 98+%
1g
£15.00 2025-02-21
Apollo Scientific
OR952913-5g
Ethyl tetrahydropyran-4-carboxylate
96835-17-5 98+%
5g
£22.00 2025-02-21
Apollo Scientific
OR952913-10g
Ethyl tetrahydropyran-4-carboxylate
96835-17-5 98%
10g
£120.00 2023-08-31

ethyl oxane-4-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ;  0 - 5 °C; 30 min, 0 °C; 16 h, 40 °C
Reference
Preparation of ester derivatives of N4-hydroxycytidine and use thereof as antiviral agents
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Pharmaceutical composition containing ester derivatives of N4-hydroxycytidine for treating viral infections and use thereof
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Ethanol ;  3 h, 0 °C
Reference
Preparation of substituted pyrazole compounds as serine protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium ethoxide
Reference
Process for the preparation of aryl methyl sulfides by the reaction of arylsulfonyl chlorides with trimethyl phosphite
, European Patent Organization, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of arylthioalkanoates and analogs as matrix metalloprotease inhibitors
, European Patent Organization, , ,

ethyl oxane-4-carboxylate Raw materials

ethyl oxane-4-carboxylate Preparation Products

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd